3-Amino-5-(5-methyl-2-nitrophenyl)pyrazole Hydrochloride

• Molecular Formula: C10H11ClN4O2
• Molecular Weight: 254.67 g/mol
• IUPAC Name: 5-(5-methyl-2-nitrophenyl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C10H10N4O2.ClH/c1-6-2-3-9(14(15)16)7(4-6)8-5-10(11)13-12-8;/h2-5H,1H3,(H3,11,12,13);1H
• InChI Key: KAFMZMSNVJOWGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)[N+](=O)[O-])C2=CC(=NN2)N.Cl

Description

MFCD32876580 is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to participate in a wide range of chemical reactions.

Preparation Methods

The preparation of MFCD32876580 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compounds, which are then converted into methanesulfonate crystal forms. The preparation method is designed to be simple and suitable for industrial-scale production, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD32876580 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can lead to the formation of substituted compounds .

Scientific Research Applications

MFCD32876580 has a wide range of scientific research applications. In chemistry, it is used as a reagent in synthetic organic chemistry to create new compounds. In biology, it is studied for its potential effects on biological systems and its interactions with various biomolecules. In medicine, MFCD32876580 is investigated for its potential therapeutic properties and its role in drug development. Industrially, it is used in the production of various materials and chemicals .

Mechanism of Action

The mechanism of action of MFCD32876580 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in their activity and function. This can result in various biological and chemical effects, depending on the specific targets and pathways involved .

Comparison with Similar Compounds

MFCD32876580 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with triazolo ring structures and methanesulfonate groups. MFCD32876580 stands out due to its specific reactivity and stability, which make it particularly valuable in certain applications. Some similar compounds include those used in similar synthetic and industrial processes .